(Z)-2-(2,4-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one
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Description
(Z)-2-(2,4-dimethoxybenzylidene)-7-((4-ethylpiperazin-1-yl)methyl)-6-hydroxybenzofuran-3(2H)-one is a useful research compound. Its molecular formula is C24H28N2O5 and its molecular weight is 424.497. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Synthesis of Novel Derivatives : The compound has been used in the synthesis of novel derivatives, such as octahydro-1, 5-imino-3-benzazocin-4, 7, 10-trione derivatives, which are useful as ABC ring models of saframycins (N. Saito et al., 1997).
Development of Chemosensors : A fluorescent based receptor developed for selective and sensitive detection of Cu(2+) and Zn(2+) ions in a semi-aqueous system is another application. This receptor, when used with metal ions, can act as an INHIBIT type logic gate at the molecular level (U. Fegade et al., 2015).
Synthesis of Antimicrobial Agents : The compound is also involved in the synthesis of antimicrobial agents, such as ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates, which have been evaluated for their antimicrobial activity (YN Spoorthy et al., 2021).
Production of Complexes with Biological Activities : Derivatives of this compound have been used in the synthesis of complexes that exhibit various biological activities, such as antimicrobial and antineoplastic properties (W. Anderson & A. Jones, 1984).
Catalytic and Photophysical Applications
Catalytic Properties : Dioxomolybdenum(VI) complexes synthesized with similar benzohydrazone ligands, including this compound, have shown effective catalytic properties for sulfoxidation, indicating potential applications in chemical synthesis (L. Xue et al., 2013).
Near-IR Absorption and Emission : The synthesis of porphyrazines (pzs) with near-IR absorbance and dual UV-visible/near-IR emission has been reported. Such properties are significant for biomedical applications like cancer therapy and diagnosis (S. Lee et al., 2001).
Nano-Structured Material Production : The compound has been used in the synthesis of nano-structured ceria (CeO2) from Ce(III)-Benzoxazine dimer complexes, demonstrating its role in the production of advanced materials (C. Veranitisagul et al., 2011).
Structural Analysis and Antiproliferative Properties : Schiff bases derived from 1,3,4-thiadiazole compounds, synthesized using derivatives of this compound, have shown antiproliferative properties and have been analyzed for their structure, demonstrating potential in cancer research (M. Gür et al., 2020).
Properties
IUPAC Name |
(2Z)-2-[(2,4-dimethoxyphenyl)methylidene]-7-[(4-ethylpiperazin-1-yl)methyl]-6-hydroxy-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H28N2O5/c1-4-25-9-11-26(12-10-25)15-19-20(27)8-7-18-23(28)22(31-24(18)19)13-16-5-6-17(29-2)14-21(16)30-3/h5-8,13-14,27H,4,9-12,15H2,1-3H3/b22-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHWMDMQFBRVTOJ-XKZIYDEJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=C(C=C(C=C4)OC)OC)C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=C(C=C(C=C4)OC)OC)/C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H28N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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